3-(1H-benzo[d]imidazol-1-yl)-N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)propanamide

• IUPAC Name: 3-(benzimidazol-1-yl)-N-[[3-(1-ethylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]propanamide
• InChI: InChI=1S/C18H19N7O2/c1-2-25-11-13(9-21-25)18-22-17(27-23-18)10-19-16(26)7-8-24-12-20-14-5-3-4-6-15(14)24/h3-6,9,11-12H,2,7-8,10H2,1H3,(H,19,26)
• InChI Key: NMEZDVJLVIBFLP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2=NOC(=N2)CNC(=O)CCN3C=NC4=CC=CC=C43
• Molecular Formula: C18H19N7O2
• Molecular Weight: 365.4 g/mol

Description

3-(1H-benzo[d]imidazol-1-yl)-N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)propanamide is a useful research compound. Its molecular formula is C18H19N7O2 and its molecular weight is 365.397. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Corrosion Inhibition

Compounds bearing benzimidazole and oxadiazole moieties, such as the related derivatives 5-((2-methyl-1H-benzo[d]imidazol-1-yl) methyl)-1, 3, 4-oxadiazole-2-thiol, have been explored for their corrosion inhibition properties on mild steel in sulphuric acid environments. These studies have shown that such compounds can effectively inhibit corrosion, likely due to the formation of a protective layer on the metal surface, as supported by electrochemical, gravimetric, and SEM analyses (Ammal, Prajila, & Joseph, 2018).

Antimicrobial Activity

Novel benzimidazole–oxadiazole hybrid molecules have been synthesized and shown to possess promising antimicrobial properties, with some demonstrating potent anti-tubercular activity against the Mycobacterium tuberculosis H37Rv strain. These findings suggest that such compounds could be explored further as potential antimicrobial agents, especially in combating tuberculosis (Shruthi et al., 2016).

Anticancer Agents

Research into benzimidazoles bearing an oxadiazole nucleus has uncovered significant anticancer activity in certain derivatives. These compounds have been evaluated in vitro against various cancer cell lines, revealing that some possess considerable growth inhibition properties, highlighting their potential as lead compounds in the development of new anticancer therapies (Rashid, Husain, & Mishra, 2012).